The Chemical Architecture and Synthetic Utility of 1-Tosyl-5-vinyl-1H-indole: A Technical Guide for Advanced Drug Development
Executive Summary In the landscape of modern drug development and complex organic synthesis, the indole core represents a privileged pharmacophore. However, the inherent electronic properties of unprotected indoles often...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In the landscape of modern drug development and complex organic synthesis, the indole core represents a privileged pharmacophore. However, the inherent electronic properties of unprotected indoles often lead to uncontrolled electrophilic aromatic substitutions, complicating late-stage functionalization. 1-Tosyl-5-vinyl-1H-indole emerges as a highly engineered building block designed to circumvent these limitations. By strategically masking the N1 position with a strongly electron-withdrawing p-toluenesulfonyl (tosyl) group and installing a versatile vinyl moiety at the C5 position, chemists can execute highly selective, orthogonal transformations.
This technical guide explores the structural causality, core reactivity, and self-validating experimental protocols associated with 1-tosyl-5-vinyl-1H-indole, providing researchers with an authoritative blueprint for utilizing this compound in advanced synthetic workflows.
Chemical Structure & Fundamental Properties
The synthetic utility of 1-tosyl-5-vinyl-1H-indole is entirely dictated by its structural architecture. The indole ring is naturally electron-rich, with the C3 position being highly susceptible to electrophilic attack.
Causality of Structural Design:
The installation of the tosyl group at the N1 position serves a dual purpose. First, it acts as a robust protecting group, preventing unwanted N-alkylation or oxidation. Second, and more importantly, the strong electron-withdrawing nature of the sulfonyl group pulls electron density away from the pyrrole ring. This electronic deactivation effectively shuts down the nucleophilicity of the C3 position. Consequently, the C5-vinyl group becomes the exclusive site of reactivity, allowing for aggressive functionalization—such as hydrometalation or radical additions—without degrading the indole core[1].
The C5-vinyl group of 1-tosyl-5-vinyl-1H-indole acts as a versatile canvas for transition-metal catalysis. Two highly advanced pathways demonstrate its utility in generating complex, stereodefined molecular architectures.
Aryl alkenes, including 1-tosyl-5-vinyl-1H-indole, undergo highly enantioselective reductive coupling with activated carboxylic acids (e.g., benzoic anhydride) under copper catalysis[2].
Mechanistic Causality: An in situ generated CuH species undergoes regioselective hydrometalation of the C5-vinyl group, forming a nucleophilic alkylcopper intermediate. The chiral ligand, (S,S)-Ph-BPE, creates a sterically demanding environment that forces the incoming electrophile to approach from a single face. This facial selectivity results in the formation of chiral secondary alcohols with exceptional diastereomeric and enantiomeric purity[3].
Pathway B: Zr-Catalyzed 1,1,1-Triborylation
Recent advancements have enabled the conversion of terminal alkenes into 1,1,1-triborylalkanes using Schwartz's reagent (Cp2ZrHCl)[4].
Mechanistic Causality: The reaction is driven by a sequence of dehydrogenative borylations followed by a final hydroboration step. The zirconium catalyst, activated by MeOLi, facilitates the iterative addition of pinacolborane (HBpin) to the vinyl group. This transforms the simple alkene into a densely functionalized sp3 carbon hub, which can subsequently undergo orthogonal cross-coupling reactions to build complex 3D pharmacophores[5].
Divergent catalytic functionalization pathways of 1-tosyl-5-vinyl-1H-indole.
To ensure reproducibility and scientific integrity, experimental protocols must incorporate built-in validation checkpoints. The following methodologies detail the exact steps and the causality behind them.
Protocol 1: CuH-Catalyzed Reductive Coupling to Chiral Alcohols
Catalyst Assembly: In a nitrogen-filled glovebox, combine Cu(OAc)2 (4 mol%), (S,S)-Ph-BPE (4.4 mol%), and PPh3 (4.4 mol%). Causality: The inert atmosphere prevents the oxidation of the phosphine ligands and the premature deactivation of the copper center.
Reagent Addition: Add 1-tosyl-5-vinyl-1H-indole (1.0 equiv, 297 mg) and benzoic anhydride (1.5 equiv, 339 mg). Stir the solution for 24 hours at 40 °C[2].
Self-Validation Checkpoint (Crucial): Before aqueous workup, quench a 50 µL aliquot and dissolve it in 1 mL of a stock solution containing 1,1,2,2-tetrachloroethane in CDCl3 (0.50 mmol/mL). Perform 1H NMR analysis. Causality: Comparing the product integration (methyl groups at 1.38 ppm and 1.11 ppm) against the internal standard validates the absolute chemical yield and diastereomeric ratio (>20:1 dr) independently of downstream purification losses, ensuring the catalytic cycle functioned as intended[3].
Isolation: Quench the bulk reaction with saturated aqueous NaHCO3, extract with EtOAc, and purify via silica gel column chromatography (1% MeOH in CH2Cl2) to yield the white solid product[2].
Protocol 2: Zr-Catalyzed Assembly of 1,1,1-Triborylalkanes
Objective: Convert the C5-vinyl group into a densely boronated sp3 carbon.
Activation: In a nitrogen-filled glovebox, add Cp2ZrHCl (10 mol %), MeOLi (1.0 equiv), toluene (1 mL), and HBpin (4 equiv) to a 10 mL pressure tube sequentially. Causality: MeOLi is critical for activating the Schwartz's reagent and facilitating the catalytic turnover required for multiple borylation events.
Substrate Addition: Add 1-tosyl-5-vinyl-1H-indole (1.0 equiv). Seal the tube, remove it from the glovebox, and heat at 100 °C for 12 hours[4].
Self-Validation Checkpoint (Crucial): Cool the reaction and add HCOOH (5.0 equiv) at room temperature for 15 minutes. Extract a micro-aliquot and analyze via GC-MS using dodecane as an internal standard. Causality: The HCOOH quench stabilizes the sensitive triborylated intermediates. The GC-MS analysis confirms mass balance and complete alkene consumption before committing the batch to chromatography, preventing the loss of unstable products on active silica[5].
Isolation: Evaporate the solvent and isolate the crude product using flash chromatography on deactivated silica gel (petroleum ether/ethyl acetate)[4].
Self-validating experimental workflow for the Zr-catalyzed 1,1,1-triborylation.
Applications in Drug Development
The ability to precisely functionalize the C5 position of the indole ring while maintaining the integrity of the core structure is invaluable in medicinal chemistry. 1-Tosyl-5-vinyl-1H-indole serves as an advanced precursor for synthesizing complex APIs, particularly in the development of targeted kinase inhibitors and novel triptan analogs. By utilizing the triborylation or reductive coupling pathways outlined above, drug development professionals can rapidly generate libraries of stereodefined, C5-substituted indoles to systematically probe structure-activity relationships (SAR) and optimize pharmacokinetic profiles.
preliminary investigation of N-tosyl-5-vinylindole reactivity
An In-Depth Technical Guide on the Reactivity of N-Tosyl-5-vinylindole Executive Summary The indole core is a privileged scaffold in medicinal chemistry and natural product synthesis. When functionalized with a vinyl gro...
Author: BenchChem Technical Support Team. Date: April 2026
An In-Depth Technical Guide on the Reactivity of N-Tosyl-5-vinylindole
Executive Summary
The indole core is a privileged scaffold in medicinal chemistry and natural product synthesis. When functionalized with a vinyl group at the C5 position and a tosyl (p-toluenesulfonyl) protecting group at the N1 position, the resulting molecule—1-tosyl-5-vinyl-1H-indole (CAS: 112970-69-1)—exhibits a highly specific and versatile reactivity profile.
This whitepaper explores the preliminary reactivity of N-tosyl-5-vinylindole, focusing on how the electronic interplay between the strongly electron-withdrawing N-tosyl group and the electron-rich indole nucleus dictates the chemoselectivity of the 5-vinyl appendage. We will dissect three state-of-the-art transformations: Ni(II)-catalyzed asymmetric hydrovinylation, CuH-catalyzed reductive coupling, and Zr-catalyzed 1,1,1-triborylation.
Structural Dynamics & Reactivity Profile
The reactivity of N-tosyl-5-vinylindole is governed by three distinct structural domains:
The N-Tosyl Group: Acts as a deactivating and protecting group. By withdrawing electron density from the indole nitrogen, it significantly reduces the inherent nucleophilicity of the C3 position. This prevents unwanted electrophilic aromatic substitution or polymerization during harsh catalytic cycles.
The 5-Vinyl Group: Serves as the primary site for cross-coupling, hydrovinylation, and borylation. The conjugation of the vinyl group with the aromatic system allows it to act as an excellent acceptor for transition-metal-hydride insertions.
The Indole Core: While deactivated, the rigid planar structure provides critical steric parameters that influence the enantioselectivity of transition-metal catalysts interacting with the 5-vinyl moiety.
Figure 1: Divergent catalytic reactivity pathways of N-tosyl-5-vinylindole.
Key Mechanistic Pathways
Ni(II)-Catalyzed Asymmetric Hydrovinylation
Vinylindoles are highly reactive substrates for asymmetric hydrovinylation (HV). Using a Ni(II) catalyst and a phosphoramidite ligand under 1 atmosphere of ethylene at −78 °C, the terminal alkene is converted into a highly enantioenriched 2-but-3-enyl derivative[1].
Mechanistic Causality: The N-Ts derivative requires a slightly higher catalyst loading (4 mol%) compared to unprotected indoles to achieve comparable conversions, yielding slightly lower enantiomeric excess (ee) due to the altered electronic landscape of the deactivated ring[1]. However, this protection is mandatory if subsequent electrophilic reactions (e.g., Friedel-Crafts annulation) are planned, as the unprotected C3 position would otherwise outcompete the desired cyclization[1].
CuH-Catalyzed Enantioselective Reductive Coupling
Buchwald and colleagues demonstrated that aryl alkenes, including 1-tosyl-5-vinyl-1H-indole, undergo highly enantioselective reductive coupling with activated carboxylic acids (anhydrides) via copper hydride (CuH) catalysis[2].
Mechanistic Causality: This reaction operates via a dual catalytic cycle. A relatively fast enantioselective hydroacylation occurs first, yielding a chiral ketone intermediate. This is followed by a slower, highly diastereoselective ketone reduction[2]. Dimethoxymethylsilane (DMMS) is utilized as the stoichiometric hydride source, which necessitates a subsequent fluoride workup to cleave the resulting silyl ether and liberate the free alcohol[2].
Figure 2: Dual catalytic cycle for the CuH-catalyzed reductive coupling.
Zr-Catalyzed 1,1,1-Triborylation
Recently, a highly regioselective and chemoselective method was developed for the 1,1,1-triboration of alkenes using pinacolborane (HBpin) and Schwartz's reagent (Cp2ZrHCl)[3].
Mechanistic Causality: The process initiates with two consecutive zirconium-catalyzed dehydrogenative borylations to produce a 1,1-diborylalkene intermediate. This intermediate then undergoes hydroboration with HBpin to afford the 1,1,1-triborylalkane[3]. N-tosyl-5-vinylindole is an excellent substrate for this transformation, tolerating the Lewis acidic conditions while yielding a densely functionalized multiboronated building block[3].
Quantitative Data Summarization
The table below consolidates the expected quantitative outcomes for N-tosyl-5-vinylindole across the three discussed methodologies, providing a benchmark for reaction validation.
Reaction Type
Catalyst System
Hydride / Reagent Source
Yield (%)
Selectivity
Key Application
Asymmetric Hydrovinylation
Ni(II) / Phosphoramidite (4 mol%)
Ethylene (1 atm)
>90%
Excellent ee
Precursor for cyclopenta[g]indole natural products[1].
Reductive Coupling
Cu(OAc)2 / (S,S)-Ph-BPE (4 mol%)
DMMS (4.0 equiv)
~74%
>20:1 dr, >95% ee
Synthesis of complex chiral α-substituted alcohols[2].
1,1,1-Triborylation
Cp2ZrHCl (10 mol%) / LiOMe
HBpin (4.0 equiv)
Good to Excellent
Complete Regioselectivity
Assembly of multiboronated synthetic building blocks[3].
Experimental Protocols
To ensure a self-validating experimental system, the following protocols detail the exact stoichiometric and procedural requirements for reproducing these transformations.
Protocol A: CuH-Catalyzed Reductive Coupling to Chiral Alcohols
Catalyst Preparation: In a nitrogen-filled glovebox, combine Cu(OAc)2 (7.2 mg, 0.04 mmol, 4 mol%), (S,S)-Ph-BPE (22.2 mg, 0.044 mmol, 4.4 mol%), and PPh3 (11.5 mg, 0.044 mmol, 4.4 mol%) in a dry reaction tube[2].
Substrate Addition: Add 1-tosyl-5-vinyl-1H-indole (297 mg, 1.0 mmol, 1.0 equiv) and benzoic anhydride (339 mg, 1.5 mmol, 1.5 equiv) to the tube[2].
Hydride Delivery: Inject dimethoxymethylsilane (DMMS) (493 µL, 4.0 mmol, 4.0 equiv) via syringe. Stir at room temperature for 5 minutes until the solution transitions to a yellow/orange/red hue, indicating the formation of the active CuH species[2].
Reaction Execution: Seal the tube, remove from the glovebox, and heat in an oil bath at 40 °C for 24 hours[2].
Quench & Desilylation: Cool to room temperature. Carefully quench with saturated aqueous NaHCO3 (Caution: gas evolution). Extract with EtOAc (3 x 5 mL) and concentrate[2]. To cleave the silyl ether, dissolve the crude residue in saturated NH4F in MeOH (6 mL), stir for 30 minutes, and concentrate[2].
Purification: Purify via silica gel column chromatography (1% MeOH in CH2Cl2) to yield the white solid product[2].
Protocol B: Zr-Catalyzed 1,1,1-Triborylation
Objective: Synthesize the 1,1,1-triborylalkane derivative of N-tosyl-5-vinylindole.
Reaction Setup: Under an argon atmosphere, charge a Schlenk flask with 1-tosyl-5-vinyl-1H-indole (0.2 mmol), Cp2ZrHCl (10 mol%), and LiOMe (1.0 equiv)[3].
Reagent Addition: Add anhydrous toluene (1 mL) followed by HBpin (0.8 mmol, 4.0 equiv)[3].
Thermal Activation: Stir the mixture at 100 °C for 12 hours[3].
Quenching: Cool the reaction to room temperature. Add HCOOH (5.0 equiv, 1 mmol) and stir for 15 minutes to quench the active zirconium species[3].
Isolation: Evaporate the solvent under reduced pressure. Isolate the product using flash chromatography on deactivated silica gel (petroleum ether/ethyl acetate eluent)[3].
References
RajanBabu, T. V., et al. "Asymmetric Hydrovinylation of Vinylindoles. A Facile Route to Cyclopenta[g]indole Natural Products (+)-cis-Trikentrin A and (+)-cis-Trikentrin B." Journal of the American Chemical Society, 2012. URL:[Link][1]
Bandar, J. S., Ascic, E., & Buchwald, S. L. "Enantioselective CuH-Catalyzed Reductive Coupling of Aryl Alkenes and Activated Carboxylic Acids." Journal of the American Chemical Society, 2016. URL:[Link][2]
Liu, K., Liang, M., & Song, Q. "Zr-Catalyzed Assembly of 1,1,1-Triborylalkanes from Alkenes and HBpin." Journal of the American Chemical Society, 2025. URL:[Link][3]
An In-Depth Technical Guide to the Synthesis of 1-Tosyl-5-Vinyl-1H-Indole: Historical Perspectives and Modern Pathways
For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of the historical discovery and synthetic pathways toward the versatile building block, 1-to...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of the historical discovery and synthetic pathways toward the versatile building block, 1-tosyl-5-vinyl-1H-indole. While a singular seminal publication marking its initial synthesis remains elusive in readily available literature, its construction logically follows well-established and robust methodologies in organic chemistry. This guide will detail the most pertinent and scientifically sound approaches for its preparation, including palladium-catalyzed cross-coupling reactions and olefination strategies. Each pathway will be presented with a rationale for experimental choices, detailed protocols, and mechanistic insights to empower researchers in their synthetic endeavors.
Introduction: The Significance of the Vinylindole Scaffold
The indole nucleus is a privileged scaffold in medicinal chemistry and materials science, forming the core of numerous natural products, pharmaceuticals, and functional materials. The introduction of a vinyl group onto the indole ring, as in 1-tosyl-5-vinyl-1H-indole, significantly enhances its synthetic utility. The vinyl moiety serves as a versatile handle for a wide array of chemical transformations, including polymerization, cycloadditions, and further cross-coupling reactions, enabling the construction of complex molecular architectures. The tosyl group on the indole nitrogen serves a dual purpose: it protects the indole nitrogen from undesired side reactions and activates the indole ring for certain transformations.
This guide will explore the logical and most effective synthetic routes to 1-tosyl-5-vinyl-1H-indole, providing a valuable resource for chemists working in drug discovery, process development, and materials science.
Retrosynthetic Analysis: Devising Pathways to a Key Intermediate
A retrosynthetic analysis of 1-tosyl-5-vinyl-1H-indole reveals two primary disconnection strategies, which form the basis of the most common synthetic approaches:
Figure 1: Retrosynthetic analysis of 1-tosyl-5-vinyl-1H-indole.
This analysis highlights two main synthetic strategies:
Palladium-Catalyzed Cross-Coupling Reactions: This approach involves the formation of the C-C bond between the indole C5 position and the vinyl group. Key reactions in this category include the Suzuki, Stille, and Heck couplings, starting from a 5-halo-1-tosyl-1H-indole precursor.
Olefination Reactions: This strategy focuses on the formation of the C=C double bond of the vinyl group. The Wittig reaction and its Horner-Wadsworth-Emmons variant are the most prominent examples, utilizing 1-tosyl-1H-indole-5-carbaldehyde as a key intermediate.
Part 1: Palladium-Catalyzed Cross-Coupling Strategies
The installation of a vinyl group at the C5 position of the indole ring can be efficiently achieved through various palladium-catalyzed cross-coupling reactions. These methods are widely used due to their high functional group tolerance and generally mild reaction conditions. The choice of a specific coupling reaction often depends on the availability of starting materials and the desired scale of the synthesis.
The Suzuki-Miyaura Coupling: A Versatile and Robust Method
The Suzuki-Miyaura coupling is a powerful tool for C-C bond formation, involving the reaction of an organoboron compound with an organic halide or triflate, catalyzed by a palladium complex. For the synthesis of 1-tosyl-5-vinyl-1H-indole, this translates to the coupling of 5-bromo-1-tosyl-1H-indole with a vinylboron species.
Causality Behind Experimental Choices:
Precursor: 5-Bromo-1-tosyl-1H-indole is a common and stable starting material that can be prepared from commercially available 5-bromoindole. The tosyl group is crucial for protecting the indole nitrogen and preventing side reactions.
Vinyl Source: Potassium vinyltrifluoroborate or vinylboronic acid pinacol ester are often preferred over vinylboronic acid itself due to their enhanced stability and ease of handling.
Catalyst System: A combination of a palladium source, such as Pd(PPh₃)₄ or Pd(dppf)Cl₂, and a suitable base (e.g., K₂CO₃, Cs₂CO₃) is typically employed. The choice of ligand can significantly impact the reaction efficiency.
Protocols & Analytical Methods
Method
Application Note: Advanced Polymerization and Deprotection Strategies for N-Tosyl-5-vinylindole (NT5VI)
Target Audience: Polymer Chemists, Materials Scientists, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Procedure (SOP) Introduction & Mechanistic Rationale The indole m...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Polymer Chemists, Materials Scientists, and Drug Development Professionals
Document Type: Technical Application Note & Standard Operating Procedure (SOP)
Introduction & Mechanistic Rationale
The indole moiety is a privileged scaffold in both pharmacology and organic electronics. Poly(indole) derivatives are highly sought after for their hole-transporting capabilities, high refractive indices, and biocompatibility. However, the precise structural location of the polymerizable vinyl group dramatically alters the monomer's reactivity profile, dictating the required polymerization technique.
The Structural Dichotomy: N-vinyl vs. 5-vinyl
It is a common pitfall to treat all vinylindoles identically. N-vinylindole features a vinyl group directly attached to the nitrogen atom. The nitrogen's lone pair conjugates with the vinyl group, creating an electron-rich, non-conjugated monomer. Consequently, controlling its polymerization strictly requires xanthate-based chain transfer agents (CTAs) via the MADIX process (1)[1].
In contrast, 5-vinylindole has the vinyl group attached to the aromatic ring, rendering it a styrenic (conjugated) monomer. This fundamental structural distinction allows 5-vinylindole derivatives to be polymerized using standard free-radical, anionic (2)[2], or Reversible Addition-Fragmentation chain Transfer (RAFT) techniques employing standard dithiobenzoate CTAs.
The Necessity of N-Tosyl Protection
Why protect the indole nitrogen? The free N–H bond in the pyrrole ring is highly reactive. During radical polymerization, the N–H group acts as a potent chain-transfer agent and radical scavenger. Polymerizing unprotected 5-vinylindole often leads to premature termination, extensive branching, or cross-linked insoluble networks.
By masking the amine with an electron-withdrawing N-tosyl (p-toluenesulfonyl) group, the N–H chain transfer pathway is completely blocked. Furthermore, the bulky tosyl group significantly enhances the monomer's solubility in common organic solvents (e.g., toluene, anisole, THF), facilitating homogeneous polymerization conditions. Post-polymerization, the tosyl group can be cleaved to yield the functional poly(5-vinylindole).
Experimental Workflow
Figure 1: Experimental workflow comparing RAFT and FRP of NT5VI, followed by deprotection.
Quantitative Data: Polymerization Metrics
The following table summarizes the expected quantitative outcomes when polymerizing NT5VI using the protocols detailed in Section 4. RAFT provides superior control over the molecular weight distribution compared to Free Radical Polymerization (FRP).
Polymerization Method
Initiator / CTA
Temp (°C)
Time (h)
Conversion (%)
Mn
( g/mol )
Dispersity (
Đ
)
Free Radical (FRP)
AIBN / None
60
12
>95
45,000
2.45
RAFT (Target DP 100)
AIBN / CPDB
70
24
75
15,500
1.18
RAFT (Target DP 200)
AIBN / CPDB
70
48
88
31,000
1.22
Step-by-Step Protocols
Protocol A: RAFT Polymerization of NT5VI
Causality Check: We select 2-Cyanoprop-2-yl dithiobenzoate (CPDB) as the CTA. Because NT5VI is a conjugated styrenic monomer, the dithiobenzoate moiety provides optimal radical stabilization, ensuring a rapid equilibrium between dormant and active polymer chains. Xanthates would be ineffective here.
Preparation: In a flame-dried Schlenk flask, dissolve NT5VI, CPDB, and AIBN in anhydrous anisole.
Deoxygenation (Critical Step): Degas the mixture via three consecutive freeze-pump-thaw cycles. Why? Oxygen is a potent biradical that will irreversibly quench the propagating carbon-centered radicals, halting the RAFT process.
Polymerization: Backfill the flask with ultra-pure Argon and immerse it in a pre-heated oil bath at 70 °C. Stir magnetically for 24 hours.
Self-Validation (In-Process): Withdraw a 50 µL aliquot under Argon after 12 hours. Analyze via
1
H NMR. The disappearance of the vinylic protons (5.2–5.8 ppm) relative to the aromatic tosyl protons validates that conversion is proceeding linearly.
Termination & Purification: Quench the reaction by rapid cooling in liquid nitrogen and exposing the solution to atmospheric air. Precipitate the polymer by adding the mixture dropwise into a 10-fold volumetric excess of cold methanol.
Isolation: Filter the pink-tinted precipitate (color derived from the dithiobenzoate end-group) and dry under vacuum at 40 °C to a constant weight.
Causality Check: Traditional deprotection of N-tosyl groups requires harsh conditions (e.g., boiling NaOH or strong acids), which can degrade the polymer backbone or induce unwanted side reactions. We utilize a milder Cesium Carbonate (Cs
2
CO
3
) mediated approach (3)[3]. The large atomic radius of the cesium ion enhances the nucleophilicity of the carbonate, allowing for efficient cleavage of the sulfonamide bond without aggressive heating.
Procedure:
Dissolution: Dissolve the purified Poly(NT5VI) in a solvent mixture of THF and Methanol (3:1 v/v) at a concentration of 50 mg/mL.
Base Addition: Add 5.0 molar equivalents (relative to the tosyl repeating units) of anhydrous Cs
2
CO
3
.
Reaction: Reflux the mixture gently at 65 °C for 24 hours under continuous stirring.
Neutralization: Cool the mixture to room temperature and carefully neutralize with 1.0 M HCl until the pH reaches ~7.0.
Purification: Concentrate the mixture under reduced pressure to remove THF, then precipitate the resulting Poly(5-vinylindole) into distilled water.
Self-Validation (Post-Process): Analyze the dried polymer via FTIR spectroscopy. The complete disappearance of the strong sulfonyl asymmetric stretching bands at ~1360 cm
−1
and ~1170 cm
−1
, coupled with the appearance of a broad N–H stretching band at ~3300 cm
−1
, acts as a self-validating confirmation of quantitative deprotection.
Application Note: Chemoselective C3-Functionalization of 1-Tosyl-5-vinyl-1H-indole
Introduction & Mechanistic Rationale In advanced drug development and complex alkaloid synthesis, 1-tosyl-5-vinyl-1H-indole serves as a highly versatile, yet challenging, bifunctional building block. The molecule present...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction & Mechanistic Rationale
In advanced drug development and complex alkaloid synthesis, 1-tosyl-5-vinyl-1H-indole serves as a highly versatile, yet challenging, bifunctional building block. The molecule presents a distinct reactivity dichotomy that requires precise catalytic control:
The Deactivated Indole Core: The N1-tosyl (Ts) protecting group exerts a strong electron-withdrawing effect, significantly lowering the HOMO of the indole ring. This reduces the inherent nucleophilicity of the C3 position, making standard electrophilic aromatic substitution (EAS) sluggish.
The Hyper-Reactive C5-Vinyl Handle: The unactivated styrenyl-type alkene at the C5 position is highly susceptible to transition-metal coordination, radical addition, and cyclopropanation.
The Challenge: Traditional palladium-catalyzed C–H functionalization methods, while effective for standard indoles[1], are strictly contraindicated here. Pd(II) species will rapidly undergo oxidative addition or coordinate to the C5-vinyl group, triggering unwanted Heck-type cross-couplings or rapid polymerization. Similarly, standard Rh(II) or Ag(I) carbenes preferentially undergo [2+1] cycloaddition with the vinyl group rather than attacking the deactivated C3 position[2].
To overcome this, we outline two field-proven, highly chemoselective protocols that exclusively functionalize the C3 position while preserving the C5-vinyl handle: Gold(I)-Catalyzed Carbenoid Alkylation and Brønsted-Acid Catalyzed Diazo Coupling .
Divergent Reactivity & Catalyst Selection
The selection of the catalyst dictates the fate of the reaction. The following table summarizes the quantitative chemoselectivity observed when reacting 1-tosyl-5-vinyl-1H-indole with diazo compounds under various catalytic systems.
Mechanism & Causality:
Gold(I) complexes, such as Xantphos(AuCl)₂, generate a metal carbene that exhibits strictly "carbenic" rather than vinylogous reactivity. The Au(I)-carbene is softer and less electrophilic toward isolated alkenes compared to Rh(II) or Ag(I). This precise electronic tuning prevents the[2+1] cycloaddition at the C5-vinyl group, directing the electrophile exclusively to the C3-position of the indole via an EAS-like mechanism[2].
Reagents:
1-Tosyl-5-vinyl-1H-indole (1.0 equiv, 0.5 mmol)
Ethyl diazoacetate (1.5 equiv, 0.75 mmol)
Xantphos(AuCl)₂ (5 mol%)
AgSbF₆ (5 mol%)
Anhydrous Dichloromethane (DCM, 5.0 mL)
Step-by-Step Methodology:
Catalyst Activation: In a flame-dried Schlenk tube under an argon atmosphere, add Xantphos(AuCl)₂ (5 mol%) and AgSbF₆ (5 mol%). Add 2.0 mL of anhydrous DCM and stir for 5 minutes in the dark. Causality: AgSbF₆ abstracts the chloride from the Au complex, generating the active cationic Au(I) species. Shielding from light prevents silver degradation.
Substrate Addition: Add 1-tosyl-5-vinyl-1H-indole (0.5 mmol) to the activated catalyst solution. Stir for an additional 5 minutes at room temperature (25 °C).
Controlled Electrophile Addition: Dissolve ethyl diazoacetate (0.75 mmol) in 3.0 mL of anhydrous DCM. Add this solution dropwise to the reaction mixture via a syringe pump over a period of 1 hour. Causality: Slow addition maintains a low steady-state concentration of the diazo compound, strictly preventing unwanted diazo dimerization side-reactions.
Reaction Monitoring: Stir the mixture for an additional 2 hours. The persistence of a slight yellow tint transitioning to clear indicates active carbene generation and consumption. Validate completion via TLC (Hexane/EtOAc 4:1).
Workup & Purification: Quench the reaction with saturated aqueous NaHCO₃ (5 mL). Extract the aqueous layer with DCM (3 × 10 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the crude residue by flash column chromatography on silica gel to isolate the C3-alkylated product.
Protocol B: Brønsted-Acid Catalyzed C3-Alkylation
Mechanism & Causality:
To completely eliminate the risk of transition-metal-induced vinyl functionalization, a metal-free approach is highly effective. A strong Brønsted acid protonates the diazoalkane to generate a highly reactive diazonium ion (or carbocation). Without a metal center to pre-coordinate the C5-alkene, this purely electrophilic intermediate preferentially attacks the most nucleophilic aromatic site (C3 of the indole), leaving the neutral vinyl group completely untouched[3].
Reagents:
1-Tosyl-5-vinyl-1H-indole (1.0 equiv, 0.5 mmol)
Aryl diazoalkane (1.2 equiv, 0.6 mmol)
Trifluoromethanesulfonic acid (TfOH, 10 mol%)
Anhydrous 1,2-Dichloroethane (DCE, 2.5 mL)
Step-by-Step Methodology:
Cryogenic Preparation: In a flame-dried reaction vial under argon, dissolve 1-tosyl-5-vinyl-1H-indole (0.5 mmol) and the aryl diazoalkane (0.6 mmol) in 2.5 mL of anhydrous DCE. Cool the mixture to -20 °C using a dry ice/ethylene glycol bath. Causality: Cryogenic conditions suppress the non-specific thermal decomposition of the diazoalkane prior to acid activation.
Acid Initiation: Add TfOH (10 mol%) dropwise to the cooled solution.
Thermal Ramping & Validation: Stir the reaction at -20 °C for 30 minutes, then slowly allow the reaction to warm to 0 °C. Self-Validation: The visual evolution of N₂ gas bubbles upon warming serves as a direct, observable confirmation of diazonium intermediate formation and subsequent C3-attack.
Quenching: Once gas evolution ceases (typically 1–2 hours) and TLC indicates complete consumption of the indole, quench the reaction by adding Triethylamine (Et₃N, 0.5 mL) to neutralize the Brønsted acid.
Workup & Purification: Concentrate the neutralized mixture directly in vacuo. Purify the crude material via silica gel chromatography (eluting with Hexane/EtOAc gradients) to yield the pure C3-functionalized derivative.
Technical Support Center: Synthesis of 1-tosyl-5-vinyl-1H-indole
Introduction Welcome to the Technical Support Center for advanced indole synthesis. This guide is designed for researchers, chemists, and drug development professionals engaged in the synthesis of functionalized indoles,...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction
Welcome to the Technical Support Center for advanced indole synthesis. This guide is designed for researchers, chemists, and drug development professionals engaged in the synthesis of functionalized indoles, with a specific focus on 1-tosyl-5-vinyl-1H-indole . The introduction of a vinyl group at the C5 position of the indole scaffold is a critical transformation for creating building blocks used in the synthesis of polymers, natural products, and pharmacologically active molecules.
This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and optimized protocols to help you overcome common challenges and improve reaction yields. Our approach is grounded in mechanistic principles to provide not just solutions, but a deeper understanding of the underlying chemistry.
Frequently Asked Questions (FAQs)
Q1: Why is it necessary to protect the indole nitrogen with a tosyl group?
The N-H proton of the indole ring is acidic (pKa ≈ 21 in DMSO) and the nitrogen itself is nucleophilic.[1] This reactivity can lead to several complications in subsequent synthetic steps:
Side Reactions: The N-H can be deprotonated by bases used in cross-coupling reactions, leading to competitive N-alkylation or other undesired side reactions.
Catalyst Inhibition: The lone pair on the indole nitrogen can coordinate to the palladium catalyst, potentially inhibiting its catalytic activity.
Directing Group: The strongly electron-withdrawing tosyl group acidifies the C2-proton, facilitating lithiation at this position for further functionalization if needed.[1] While not directly utilized for C5-vinylation, this property underscores the tosyl group's role in modulating indole reactivity.[1]
Stability: The tosyl group enhances the stability of the indole ring to certain oxidative or acidic conditions that might be encountered during synthesis.[1]
Q2: What are the primary strategies for introducing a vinyl group at the C5 position of 1-tosyl-1H-indole?
The most robust and widely used methods are palladium-catalyzed cross-coupling reactions, starting from a C5-functionalized indole, typically 1-tosyl-5-bromo-1H-indole or 1-tosyl-5-iodo-1H-indole . The three main strategies are:
Heck Reaction: Couples the aryl halide directly with an alkene (e.g., ethylene, styrene, or acrylates)[2][3]. This is an atom-economical choice when simple vinyl groups are desired.
Suzuki Reaction: Couples the aryl halide with a vinylboronic acid or a vinylboronate ester.[4][5] This method is popular due to the commercial availability of many vinylboron reagents and the generally non-toxic nature of the boron byproducts.
Stille Reaction: Couples the aryl halide with an organostannane reagent, such as vinyltributylstannane.[6][7][8] Stille couplings are often very reliable and tolerant of a wide range of functional groups, but the high toxicity of organotin compounds is a significant drawback.[8][9]
Q3: How do I choose between the Heck, Suzuki, and Stille reactions for my C5-vinylation?
The choice depends on substrate availability, functional group tolerance, and scalability concerns. The following table provides a comparative overview.
Feature
Heck Reaction
Suzuki Reaction
Stille Reaction
Vinyl Source
Alkenes (e.g., ethylene, acrylates)
Vinylboronic acids/esters
Vinylstannanes
Key Advantages
Atom economical; uses simple, inexpensive vinyl sources.
Mild conditions; low toxicity of boron byproducts; vast library of available reagents.
Highly reliable; excellent functional group tolerance; insensitive to water/air.
Key Disadvantages
Can have regioselectivity issues with substituted alkenes; may require high pressures for gaseous alkenes (ethylene).
Boronic acids can be unstable (protodeboronation); requires stoichiometric base which can affect sensitive substrates.[10]
High toxicity of organotin reagents and byproducts, requiring careful handling and purification.[6][8]
Typical Catalyst
Pd(OAc)₂, PdCl₂(PPh₃)₂
Pd(PPh₃)₄, Pd(dppf)Cl₂
Pd(PPh₃)₄, Pd₂(dba)₃
Common Ligands
PPh₃, P(o-tol)₃, Buchwald-type phosphines
PPh₃, SPhos, XPhos, dppf
PPh₃, AsPh₃, XPhos
Troubleshooting Guide: Improving Reaction Yield
This section addresses specific problems you may encounter during the synthesis.
Workflow for Synthesis and Troubleshooting
The following diagram outlines the general synthetic sequence and key checkpoints for troubleshooting.
Caption: General workflow for the synthesis of 1-tosyl-5-vinyl-1H-indole.
Q4: My N-tosylation of 5-bromoindole is incomplete or gives a low yield. What went wrong?
Possible Cause 1: Ineffective Deprotonation. The first step is the deprotonation of the indole N-H. If this is not complete, the subsequent reaction with tosyl chloride (TsCl) will be slow and inefficient.
Solution: Sodium hydride (NaH) is the most common and effective base.[1][11] Ensure you are using fresh, high-quality NaH (it should be a free-flowing powder, not a solid chunk). Use a slight excess (1.1-1.2 equivalents). Allow sufficient time for the deprotonation to complete (typically 30-60 minutes at room temperature) before adding TsCl. You should observe hydrogen gas evolution.
Possible Cause 2: Moisture. NaH reacts violently with water. Any moisture in the solvent or on the glassware will consume the base and reduce the efficiency of the deprotonation.
Solution: Use anhydrous solvents (e.g., dry THF or DMF). Dry all glassware in an oven before use and assemble the reaction under an inert atmosphere (Nitrogen or Argon).
Possible Cause 3: Reaction Temperature. While deprotonation can be done at room temperature, the addition of TsCl is often performed at 0 °C to control the exothermicity of the reaction.[1]
Solution: After deprotonation at room temperature, cool the reaction mixture to 0 °C before slowly adding the TsCl (either as a solid or a solution in the reaction solvent). Then, allow the reaction to warm to room temperature and stir until completion (monitor by TLC).
Q5: My Heck reaction between 1-tosyl-5-bromoindole and my vinyl partner is failing. How can I troubleshoot it?
The Heck reaction involves a complex catalytic cycle, and failure can stem from multiple points.[12]
Caption: Key steps in the Heck reaction catalytic cycle.
Troubleshooting Table for the Heck Reaction
Problem
Possible Cause
Recommended Solution
No Reaction / Sluggish Conversion
Catalyst Inactivity: The Pd(0) active species is not forming or is decomposing (forming palladium black).
Use a pre-catalyst like Pd(OAc)₂ with a phosphine ligand (e.g., PPh₃, P(o-tol)₃).[13] Ensure the reaction is properly degassed to remove oxygen, which can oxidize and deactivate the catalyst. Additives like Ag₂CO₃ can sometimes improve conversion rates.[13]
Poor Oxidative Addition: The C-Br bond is not breaking. This is the rate-determining step for aryl bromides.[2]
Switch to the more reactive 1-tosyl-5-iodoindole. Use more electron-rich, bulky phosphine ligands (e.g., Buchwald-type ligands) to accelerate oxidative addition. Increase the reaction temperature.
Low Yield / Side Products
β-Hydride Elimination from Vinyl Partner: If using a substituted alkene, elimination can occur in the wrong direction, leading to isomer mixtures.
For simple vinylation, using ethylene gas is ideal but requires pressure equipment. Alternatively, use a vinyl source that cannot undergo β-hydride elimination in an undesired direction, such as styrene or acrylates.[14]
Homocoupling: The aryl halide couples with itself.
This often points to issues with the alkene insertion step. Ensure the alkene is present in sufficient concentration (use a slight excess). Lowering the temperature may help.
Decomposition: The starting material or product is unstable at the reaction temperature.
The tosyl group generally stabilizes the indole. However, if decomposition is observed, try lowering the temperature and extending the reaction time. Screen different solvents (e.g., DMF, DMAc, Toluene).[2]
Q6: My Suzuki coupling with vinylboronic acid is giving low yield. What should I check first?
Possible Cause 1: Quality of the Boronic Acid. Vinylboronic acids are susceptible to decomposition, particularly protodeboronation (replacement of the boron group with hydrogen). They can also self-polymerize or form boroxine anhydrides upon storage.
Solution: Use freshly purchased or freshly prepared vinylboronic acid. If using an older bottle, consider converting it to a more stable boronate ester (e.g., the pinacol ester) and using that instead. Always use a slight excess (1.2-1.5 equivalents) of the boron reagent.
Possible Cause 2: Inappropriate Base. The base in a Suzuki reaction plays a crucial role in the transmetalation step.[5] Its strength and solubility are critical.
Solution: A common choice is an aqueous solution of a carbonate base like K₂CO₃ or Cs₂CO₃ with a solvent like DME or Toluene.[10] If your substrate is sensitive to water, you can use anhydrous bases like K₃PO₄ in a solvent like dioxane. The choice of base can be substrate-dependent, so screening different bases is often necessary.
Possible Cause 3: Catalyst Deactivation.
Solution: Ensure the reaction is thoroughly degassed. Use a robust catalyst system like Pd(dppf)Cl₂ which is often more stable and effective than Pd(PPh₃)₄ for challenging substrates.[10]
Q7: My Stille coupling is very slow. How can I accelerate it?
Possible Cause 1: Poor Transmetalation. The transfer of the vinyl group from tin to palladium can be slow.
Solution: The choice of ligand is important. While PPh₃ is common, sometimes more specialized ligands are needed. A key technique for accelerating Stille couplings is the addition of a stoichiometric amount of a copper(I) salt, such as CuI or CuBr.[7] The copper acts as a co-catalyst, facilitating a more rapid transmetalation.
Possible Cause 2: Stannane Reactivity.
Solution: Ensure you are using a reactive organostannane. Tributyltin derivatives are common. The reaction is generally tolerant of air and moisture, but using a well-degassed solvent is still good practice to preserve the palladium catalyst.
Q8: I'm having difficulty purifying the final product by column chromatography. It's streaking on the TLC plate. What can I do?
Streaking or tailing of indole derivatives on silica gel is a common problem, often due to the interaction of the indole's lone pair with acidic silanol groups on the stationary phase.[15]
Solution 1: Deactivate the Silica Gel. Before running the column, flush the packed silica gel with your eluent system containing a small amount (0.5-1%) of a basic modifier like triethylamine (Et₃N) or pyridine.[15] This neutralizes the acidic sites and significantly improves peak shape.
Solution 2: Optimize the Mobile Phase. Use a standard eluent system like ethyl acetate/hexane and optimize the ratio based on TLC.[15] If streaking persists even with a modifier, try a different solvent system. Sometimes a small percentage of a very polar solvent like methanol can help elute stubborn compounds.[15]
Solution 3: Dry Loading. If your crude product has poor solubility in the non-polar eluent used to start the column, use a dry loading technique. Dissolve your compound in a volatile solvent (like DCM), adsorb it onto a small amount of silica gel, evaporate the solvent, and load the resulting dry powder onto the top of your column.[15]
Experimental Protocols
Protocol 1: N-Tosylation of 5-Bromo-1H-indole
This protocol describes a general procedure for the protection of the indole nitrogen.
Preparation: Add 5-bromo-1H-indole (1.0 eq.) to a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar. Evacuate and backfill the flask with an inert gas (Argon or Nitrogen).
Solvent Addition: Add anhydrous DMF or THF (to make a ~0.2 M solution) via cannula.
Deprotonation: Cool the solution to 0 °C in an ice bath. Add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq.) portion-wise.
Stirring: Remove the ice bath and allow the mixture to stir at room temperature for 30-60 minutes, or until hydrogen evolution ceases.
Tosyl Chloride Addition: Cool the reaction mixture back to 0 °C and add p-toluenesulfonyl chloride (TsCl, 1.1 eq.) portion-wise.
Reaction: Allow the reaction to warm to room temperature and stir until the starting material is consumed, as monitored by TLC (typically 2-4 hours).
Work-up: Carefully quench the reaction by slowly adding saturated aqueous NH₄Cl solution. Extract the product with an organic solvent (e.g., ethyl acetate, 3x).
Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue by column chromatography (silica gel, eluting with a hexane/ethyl acetate gradient) or recrystallization to afford 1-tosyl-5-bromo-1H-indole.[1][16]
Protocol 2: Suzuki-Miyaura Cross-Coupling for C5-Vinylation
This protocol uses a vinylboronic acid pinacol ester for the vinylation step.
Preparation: To a round-bottom flask, add 1-tosyl-5-bromo-1H-indole (1.0 eq.), vinylboronic acid pinacol ester (1.2 eq.), and the palladium catalyst (e.g., Pd(dppf)Cl₂, 2-5 mol%).
Inert Atmosphere: Evacuate and backfill the flask with an inert gas three times.
Solvent and Base Addition: Add a degassed solvent (e.g., 1,4-dioxane or DME) followed by a degassed aqueous solution of a base (e.g., 2M K₂CO₃, 3.0 eq.).
Reaction: Heat the mixture to 80-90 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 2-12 hours.
Work-up: Cool the reaction to room temperature. Dilute with water and extract with ethyl acetate (3x).
Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate. Purify the crude product by column chromatography (silica gel, eluting with a hexane/ethyl acetate gradient) to yield 1-tosyl-5-vinyl-1H-indole.[10]
References
BenchChem. (2025). Technical Support Center: Removal of Protecting Groups in Indole Synthesis.
Zhang, Y., et al. (2020). Regiocontrol in the oxidative Heck reaction of indole by ligand-enabled switch of the regioselectivity-determining step. Chemical Science. [Link]
ResearchGate. (n.d.). Ligand-controlled C2-H and C3-H selective oxidative Heck reaction of indoles. [Link]
Dandepally, S. R., et al. (2005). Palladium Catalyzed Synthesis of N-Vinyl Pyrroles and Indoles. Organic Letters. [Link]
Dandepally, S. R., et al. (2005). Palladium-Catalyzed Synthesis of N-Vinyl Pyrroles and Indoles. ACS Publications. [Link]
Zhang, Y., et al. (2020). Regiocontrol in the oxidative Heck reaction of indole by ligand-enabled switch of the regioselectivity-determining step. RSC Publishing. [Link]
BenchChem. (2025).
Heravi, M. M., & Faghihi, Z. (2010). RECENT ADVANCES IN THE APPLICATION OF THE HECK REACTION IN THE SYNTHESIS OF HETEROCYCLIC COMPOUNDS. Arkivoc. [Link]
Sarmah, D., et al. (2024).
BenchChem. (2025). The Tosyl Group in Indole Chemistry: A Technical Guide to Stability and Reactivity.
Ragaini, F., et al. (2022). Synthesis of Indoles by Palladium-Catalyzed Reductive Cyclization of β-Nitrostyrenes with Phenyl Formate as a CO Surrogate. MDPI. [Link]
Barron, F. B., et al. (2014). Development of a Suzuki Cross-Coupling Reaction between 2-Azidoarylboronic Pinacolate Esters and Vinyl Triflates To Enable the Synthesis of[17][18]-Fused Indole Heterocycles. ACS Publications. [Link]
Royal Society of Chemistry. (n.d.). Heck Coupling. [Link]
Wube, A. A., et al. (2006). Deprotection of N-tosylated indoles and related structures using cesium carbonate. Tetrahedron Letters. [Link]
Bakalara, N., et al. (2020). Synthesis of New Highly Functionalized 1H-Indole-2-carbonitriles via Cross-Coupling Reactions. MDPI. [Link]
Whitcombe, N. J., et al. (2001). Variations on a theme—recent developments on the mechanism of the Heck reaction and their implications for synthesis. Tetrahedron. [Link]
Han, C., et al. (2009). Synthesis of 2-Substituted Indoles and Indolines via Suzuki−Miyaura Coupling/5-endo-trig Cyclization Strategies. The Journal of Organic Chemistry. [Link]
Al-Hourani, B. J., et al. (2023). Synthesis, Characterization, and Docking Study of a Novel Indole Derivative Containing a Tosyl Moiety as Anti-Oxidant Agent. MDPI. [Link]
Dandepally, S. R., et al. (2005). Palladium-catalyzed synthesis of N-vinyl pyrroles and indoles. PubMed. [Link]
BenchChem. (2025).
Taddei, M., et al. (2016). The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. Molecules. [Link]
Sosnovskikh, V. Y., et al. (2018). One-Pot Modified Madelung Synthesis of 3-Tosyl- and 3-Cyano-1,2-disubstituted Indoles. Chemistry of Heterocyclic Compounds. [Link]
Taylor, R. D., et al. (2014). Synthesis of Indole Analogues of the Natural Schweinfurthins. Molecules. [Link]
Columbia University. (n.d.). Column chromatography. [Link]
BenchChem. (2025). Troubleshooting unexpected side products in indole synthesis.
ResearchGate. (2015). How can I protect the C2 position of indole and subsequently to be removed easily?[Link]
Wang, Y., et al. (2021). Organocatalytic Asymmetric [2 + 4] Cycloadditions of 3-Vinylindoles with ortho-Quinone Methides. MDPI. [Link]
Bakherad, M., et al. (2021). Synthesis of indole derivatives as prevalent moieties present in selected alkaloids. RSC Advances. [Link]
Danheiser, R. L., et al. (2023). Preparation of Highly-Substituted Pyridines via Diels-Alder Reactions of Vinylallenes and Tosyl Cyanide. Organic Syntheses. [Link]
Royal Society of Chemistry. (2015). Synthesis of N-vinylindoles through Copper Catalyzed Cyclization Reaction of N-(2-alkynylphenyl)imine. [Link]
Technical Support Center: Troubleshooting N-Tosyl Indole Cross-Coupling Workflows
Welcome to the Technical Support Center for advanced transition-metal-catalyzed cross-coupling. This guide is specifically engineered for researchers and drug development professionals experiencing low conversion rates,...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center for advanced transition-metal-catalyzed cross-coupling. This guide is specifically engineered for researchers and drug development professionals experiencing low conversion rates, unexplained side products, or catalyst deactivation when utilizing N-tosyl (N-Ts) protected indoles in Suzuki-Miyaura, Buchwald-Hartwig, or Cross-Dehydrogenative Coupling (CDC) workflows.
The N-tosyl group is a double-edged sword: while it provides excellent stability and crystallinity, its strong electron-withdrawing nature and susceptibility to nucleophilic attack under basic conditions frequently derail coupling cycles. This guide provides field-proven diagnostic workflows, mechanistic causality, and self-validating protocols to rescue your yields.
Diagnostic Workflow for Low Conversion
Before altering your reaction parameters, use the following diagnostic logic to identify the root cause of your coupling failure based on crude LC-MS or NMR data.
Diagnostic workflow for troubleshooting N-tosyl indole cross-coupling reactions.
Troubleshooting Guides & FAQs
Q1: My Suzuki-Miyaura coupling of an N-tosyl indole shows low conversion, and LC-MS indicates a major side product with a mass reduction of 154 Da. What is happening?A1: Premature Detosylation.
Causality: The mass loss of 154 Da corresponds to the cleavage of the tosyl group (MW 155 Da) and replacement with a proton. The sulfonyl group of the N-Ts moiety is highly susceptible to nucleophilic attack by aqueous or strong bases (e.g., NaOH, Na₂CO₃) commonly used in Suzuki couplings. As demonstrated in recent literature, 1 even under mild conditions[1]. Once cleaved, the resulting free N-H indole coordinates strongly to the palladium center, poisoning the catalyst and halting the cross-coupling cycle.
Solution: Transition to strictly anhydrous conditions and use milder, non-nucleophilic bases such as anhydrous K₃PO₄ or CsF.
Q2: I am attempting a Cross-Dehydrogenative Coupling (CDC) on an N-tosyl indole, but I recover 100% starting material. Free indoles work fine. Why?A2: Electronic Deactivation of the Indole Core.
Causality: In CDC or direct C-H activation pathways, the indole ring must act as a nucleophile to attack the activated metal center. The N-tosyl group is strongly electron-withdrawing, which severely depletes the
π
-electron density of the indole core and raises the activation barrier for the initial C-H metalation step. Consequently, indoles bearing N-tosyl groups2[2].
Solution: Switch to an electron-donating protecting group (e.g., N-methyl or N-benzyl) to restore nucleophilicity, or utilize a highly electrophilic catalyst system (e.g., Pd(OAc)₂ with strong oxidants) capable of forcing the metalation[3].
Q3: Can the N-tosyl group actually be leveraged to improve conversion in specific regioselective couplings?A3: Yes, specifically in remote C4-H functionalization.
Causality: While N-Ts deactivates the C2/C3 positions, this exact electronic dampening prevents competitive C3-reactivity. The steric bulk and electron-withdrawing nature of the N-Ts group stabilize the required palladacycle intermediate at the C4 position. In contrast,4 due to competitive side reactions[4].
Q4: How does base-mediated enolization affect N-tosyl indole dialdehydes during cyclization?A4: It triggers concomitant detosylation.
Causality: Under basic conditions (e.g., NHC-catalyzed umpolung reactions), base-mediated enolization abstracts an acidic proton. The resulting electron cascade expels the tosyl leaving group, 5[5]. If retaining the Ts group is required, strict pH control and non-enolizing conditions are mandatory.
Quantitative Data Summary
The following table summarizes the causal impact of reaction parameters on N-tosyl indole stability and cross-coupling conversion rates.
Reaction Parameter / Condition
Impact on N-Tosyl Indole
Mechanistic Causality
Recommended Action
Aqueous Strong Bases (NaOH, Na₂CO₃)
>90% Detosylation (Loss of 154 Da)
Nucleophilic attack on the sulfonyl sulfur cleaves the protecting group.
Switch to anhydrous K₃PO₄ or CsF.
Cu-Catalyzed CDC (Oxidative)
0% Conversion (Full SM recovery)
N-Ts electron-withdrawal prevents nucleophilic attack by the indole core.
Swap protecting group to N-Me or N-Bn.
Pd(II) C4-H Halogenation
83% Conversion (Optimal)
N-Ts blocks competitive C3-metalation, stabilizing the C4-palladacycle.
Retain N-Ts specifically for C4-selective reactions.
NHC-Catalyzed Umpolung
Concomitant Detosylation
Base-mediated enolization triggers an electron cascade expelling the Ts group.
Avoid enolizing conditions if Ts retention is needed.
Objective: Achieve >90% cross-coupling conversion while maintaining <5% detosylation of the N-tosyl indole.
Catalyst & Reagent Preparation: In an argon-filled glovebox, charge a Schlenk flask with Pd₂(dba)₃ (2.5 mol%), XPhos (5 mol%), and finely milled anhydrous K₃PO₄ (2.0 equiv).
Causality: Anhydrous K₃PO₄ prevents hydroxide-mediated nucleophilic detosylation, while the electron-rich XPhos ligand accelerates oxidative addition to overcome any electronic dampening from the N-Ts group.
Substrate Addition: Add the N-tosyl indole boronic acid (1.2 equiv) and the aryl halide (1.0 equiv). Dissolve in anhydrous Toluene/Dioxane (4:1 v/v, 0.2 M).
Reaction Execution: Seal the flask, remove from the glovebox, and heat at 80°C for 12 hours under vigorous stirring.
Self-Validation Check: Withdraw a 10 µL aliquot at the 2-hour mark for LC-MS analysis.
Pass: Product mass is observed with intact Ts group.
Fail: If a peak at [M-154] emerges, trace moisture is present. Immediately add activated 4Å molecular sieves to the reaction mixture to salvage the run.
Objective: Leverage the deactivating nature of the N-Ts group to force remote C4-H halogenation.
Reaction Assembly: Combine N-tosyl indole-3-carboxaldehyde (1.0 equiv), Pd(OAc)₂ (10 mol%), and glycine (40 mol% as the Transient Directing Group) in hexafluoroisopropanol (HFIP) (0.1 M).
Halogen Source Addition: Add CuCl₂ (1.5 equiv).
Causality: The N-Ts group sterically and electronically blocks the highly reactive C3 position, forcing the glycine TDG to direct the palladium center exclusively to the C4 position.
Reaction Execution: Stir the mixture at 80°C for 12 hours under an ambient atmosphere.
Self-Validation Check: Monitor the reaction via ¹H NMR. The disappearance of the characteristic C4 proton doublet (typically around 7.9 ppm depending on substitution) confirms successful and site-specific metalation.
References
Qin Yang, et al. "Copper-catalyzed cross-dehydrogenative coupling between quinazoline-3-oxides and indoles", RSC Advances.
Abhishek Kar, et al. "Design and Synthesis of Indazole–Indole Hybrid via tert-Butyl Nitrite Mediated Cascade Diazotization/Isomerization/Cyclization", The Journal of Organic Chemistry.
Anurag Singh, et al. "Pd(II)-Catalyzed Transient Directing Group-Assisted Regioselective Diverse C4–H Functionalizations of Indoles", Organic Letters.
Sheba Ann Babu, et al. "Tandem Reactions of Electrophilic Indoles toward Indolizines and Their Subsequent Transformations through Pd(II)-Mediated C–H Functionalization to Access Polyring-Fused N-Heterocycles", PMC - NIH.
Purna Chandra Behera, et al. "NHC-Catalyzed Umpolung Driven Intramolecular Cyclizations for the Generation of 3,4-Cycloheptanone Annulated Tetracyclic Indole Derivatives", Organic Letters.
A Senior Application Scientist's Guide to the Mass Spectrometry Fragmentation Analysis of 1-Tosyl-5-Vinyl-1H-Indole
This guide provides an in-depth analysis of the expected mass spectrometric fragmentation behavior of 1-tosyl-5-vinyl-1H-indole, a substituted indole derivative of interest in synthetic chemistry and drug discovery. Unde...
Author: BenchChem Technical Support Team. Date: April 2026
This guide provides an in-depth analysis of the expected mass spectrometric fragmentation behavior of 1-tosyl-5-vinyl-1H-indole, a substituted indole derivative of interest in synthetic chemistry and drug discovery. Understanding the fragmentation patterns is critical for unambiguous compound identification, structural elucidation, and impurity profiling. This document moves beyond a simple recitation of data to explain the underlying chemical principles that dictate the fragmentation pathways, offering a predictive framework for researchers working with this and structurally related molecules.
The Rationale: Why Fragmentation Analysis is Crucial
In the landscape of pharmaceutical development and organic synthesis, absolute certainty in molecular structure is non-negotiable. Mass spectrometry, particularly when coupled with chromatographic separation techniques like Gas Chromatography (GC) or Liquid Chromatography (LC), stands as a cornerstone of molecular characterization. For a molecule like 1-tosyl-5-vinyl-1H-indole, the N-tosyl group serves as a common protecting group, while the vinyl-substituted indole core is a versatile scaffold for building more complex structures. Electron Ionization (EI) mass spectrometry, a high-energy "hard" ionization technique, provides a reproducible fragmentation "fingerprint" that is invaluable for structural confirmation.[1][2] This guide will dissect the predicted EI fragmentation pathways, offering a robust comparison for experimentally acquired data.
Experimental Protocol: Acquiring High-Quality Mass Spectra
To obtain a reliable mass spectrum for 1-tosyl-5-vinyl-1H-indole, a standard GC-MS protocol is recommended, given its volatility and thermal stability.
Step-by-Step GC-MS Workflow:
Sample Preparation: Dissolve approximately 1 mg of the purified compound in 1 mL of a suitable volatile solvent such as dichloromethane or ethyl acetate.
Injection: Inject 1 µL of the prepared sample into the GC-MS system. A split injection (e.g., 50:1 split ratio) is often appropriate to avoid overloading the column and detector.
Gas Chromatography:
Column: A standard non-polar column, such as a 30 m x 0.25 mm DB-5ms or equivalent, is suitable.
Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.
Oven Program: Start at 100°C, hold for 1 minute, then ramp at 20°C/min to 300°C and hold for 5 minutes. This program should be optimized based on the compound's retention time.
Ionization Energy: 70 eV. This standard energy ensures extensive and reproducible fragmentation, allowing for comparison with established spectral libraries.[4]
Deconstructing the Molecule: Predicted Fragmentation Pathways
The fragmentation of 1-tosyl-5-vinyl-1H-indole (Molecular Formula: C₁₇H₁₅NO₂S, Molecular Weight: 297.37 g/mol ) is best understood by considering the distinct chemical moieties within the structure: the N-tosyl group, the indole core, and the 5-vinyl substituent.
Upon entering the EI source, the molecule is bombarded by high-energy electrons, ejecting one electron to form a radical cation, the molecular ion (M⁺•) at m/z 297 .[1] This ion is often unstable and undergoes a series of predictable bond cleavages to generate smaller, more stable fragment ions.
Primary Fragmentation Pathways:
The most labile bond in the molecular ion is the nitrogen-sulfur (N-S) bond of the sulfonyl group. This weakness dictates the initial and most significant fragmentation events.
Cleavage of the N-S Bond: The primary fragmentation is the cleavage of the N-S bond, leading to two possible scenarios:
Formation of the Tosyl Cation: Loss of the vinyl-indole radical leads to the formation of the tosyl cation at m/z 155 .
Formation of the Vinyl-Indole Cation: More significantly, the loss of the tosyl radical (•SO₂C₇H₇) results in the formation of the 5-vinyl-1H-indole cation at m/z 142 . This is often a highly abundant ion.
Fragmentation of the Tosyl Group: The tosyl group itself is prone to characteristic fragmentation.
Formation of the Tropylium Ion: The tosyl group readily rearranges and loses sulfur dioxide (SO₂) to form the highly stable tropylium cation (a C₇H₇⁺ aromatic ring) at m/z 91 . This is a hallmark of compounds containing a benzyl or tosyl moiety.
Loss of SO₂ from the Molecular Ion: The molecular ion can first lose a neutral SO₂ molecule (64 Da) to yield an intermediate ion at m/z 233 .
Fragmentation of the Indole Core: The indole ring system is relatively stable, but it also exhibits characteristic fragmentation.
Loss of HCN: A common fragmentation pathway for indole derivatives is the loss of hydrogen cyanide (HCN, 27 Da) from the pyrrole ring portion.[5] For instance, the vinyl-indole fragment at m/z 142 could potentially lose HCN to yield a fragment at m/z 115 .
The proposed fragmentation cascade is visualized in the diagram below.
Figure 2: Proposed EI fragmentation pathways for 1-tosyl-5-vinyl-1H-indole.
Summary of Predicted Key Fragments:
m/z
Proposed Ion Structure
Neutral Loss
Comments
297
[C₁₇H₁₅NO₂S]⁺•
-
Molecular Ion (M⁺•)
233
[M - SO₂]⁺•
SO₂
Loss of sulfur dioxide from the molecular ion.
155
[C₇H₇SO₂]⁺
•C₁₀H₈N
Tosyl cation.
142
[C₁₀H₈N]⁺
•C₇H₇SO₂
5-Vinyl-1H-indole cation; likely a major fragment.
Highly stable tropylium ion; a hallmark of the tosyl group.
Comparison with Alternative Ionization Techniques
While EI provides rich structural detail through extensive fragmentation, it can sometimes lead to the complete absence of a molecular ion for less stable compounds.[2] In such cases, alternative "soft" ionization techniques are invaluable.
Chemical Ionization (CI): CI uses a reagent gas to produce ions with much less excess energy.[2] A CI spectrum of 1-tosyl-5-vinyl-1H-indole would be expected to show a very strong protonated molecule peak [M+H]⁺ at m/z 298 and significantly reduced fragmentation. This is ideal for confirming the molecular weight.
Electrospray Ionization (ESI): Typically used with LC-MS, ESI is another soft ionization technique that would also produce a prominent protonated molecule [M+H]⁺ at m/z 298 or other adducts (e.g., [M+Na]⁺). Fragmentation can be induced in the mass spectrometer using collision-induced dissociation (CID) to gain structural information if needed.[6]
The choice of ionization technique should be guided by the analytical goal. For library matching and detailed structural elucidation of an unknown, EI is superior. For confirmation of molecular weight, especially in complex mixtures or for fragile molecules, CI or ESI would be the preferred methods.
Conclusion
The mass spectrometric fragmentation of 1-tosyl-5-vinyl-1H-indole under electron ionization is predicted to be dominated by cleavages related to the N-tosyl group. The most characteristic fragments are expected at m/z 142 (5-vinyl-1H-indole cation) and m/z 91 (tropylium ion). Observing this combination of ions, along with a molecular ion at m/z 297, provides strong evidence for the assigned structure. This guide provides a predictive framework that empowers researchers to interpret their experimental data with a higher degree of confidence, facilitating the rapid and accurate characterization of this important class of synthetic intermediates.
References
El Kihel, A., Ahbala, M., Sdassi, H., Ait Sir, H., Mouzdahir, A., & Bauchat, P. (2016). Study of Mass Spectra of Some Indole Derivatives. American Journal of Analytical Chemistry, 7, 351-355. Available at: [Link]
Kihel, A. E., et al. (2016). Study of Mass Spectra of Some Indole Derivatives. Scientific Research Publishing. Available at: [Link]
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A Senior Application Scientist's Guide to the X-ray Crystallography Validation of 1-Tosyl-5-Vinyl-1H-Indole Derivatives
Introduction: The Structural Imperative of Indole Scaffolds The indole nucleus is a cornerstone of medicinal chemistry, forming the structural basis for a vast array of pharmacologically active compounds, from anticancer...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The Structural Imperative of Indole Scaffolds
The indole nucleus is a cornerstone of medicinal chemistry, forming the structural basis for a vast array of pharmacologically active compounds, from anticancer agents to antivirals.[1][2][3] The introduction of a vinyl group at the C5 position and a tosyl (p-toluenesulfonyl) protecting group at the N1 position creates a molecule with specific electronic and steric properties critical for its biological function and synthetic utility.[4] The tosyl group, for instance, is not merely a protecting group; its orientation and electronic influence can significantly impact the conformation and crystal packing of the indole ring system.[5]
For drug development professionals, an unambiguous understanding of the three-dimensional structure is non-negotiable. X-ray crystallography remains the gold standard for providing this definitive atomic-level insight.[6] However, obtaining a crystal structure is only the beginning. Rigorous validation is essential to ensure the model accurately represents the experimental data and is chemically sound. This guide details the workflow for achieving and validating the crystal structure of 1-tosyl-5-vinyl-1H-indole derivatives, emphasizing the principles that ensure scientific integrity.
Foundational Principles of Crystallographic Validation
A crystallographic model is a hypothesis refined against experimental diffraction data. Validation, therefore, is the process of critically evaluating this hypothesis. It addresses three fundamental questions:
Is the model a good fit for the experimental data?
Is the model chemically and geometrically reasonable?
Are there any features that suggest errors or misinterpretation?
Key metrics used to answer these questions include the crystallographic R-factors (R1 and wR2), which measure the agreement between the observed diffraction data and the data calculated from the model, and the Goodness-of-Fit (GooF).[6][7] However, low R-factors alone are insufficient proof of a correct structure.[8][9] The model must also conform to known chemical principles, such as expected bond lengths, bond angles, and planarity of aromatic systems.[10] This is where tools developed by the International Union of Crystallography (IUCr), such as the checkCIF service, become indispensable for automated and thorough validation.[7][11]
The Integrated Experimental Workflow: From Powder to Proof
The path from a synthesized compound to a validated crystal structure is a multi-stage process where each step influences the quality of the final result. The following workflow is designed as a self-validating system, with quality control checkpoints integrated throughout.
Caption: Integrated workflow from synthesis to a validated crystallographic information file (CIF).
Protocol 1: Synthesis and Purification
The synthesis of indole derivatives is well-established.[4][12] A common route involves the protection of a commercially available 5-vinylindole with p-toluenesulfonyl chloride.
N-Tosylation: To a solution of 5-vinyl-1H-indole (1 eq.) in a suitable aprotic solvent (e.g., THF, DMF) at 0 °C, add a strong base such as sodium hydride (NaH, 1.2 eq.).
Stir the mixture for 30 minutes, then add p-toluenesulfonyl chloride (TsCl, 1.1 eq.) portion-wise.
Allow the reaction to warm to room temperature and stir for 12-18 hours until TLC analysis indicates complete consumption of the starting material.
Work-up: Quench the reaction carefully with water and extract the product with an organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purification: Purify the crude product via flash column chromatography on silica gel. The choice of eluent is critical and typically involves a gradient of ethyl acetate in hexanes.[4] Causality: This step is crucial as impurities can significantly hinder crystallization.
Purity Confirmation: Confirm the structure and purity (>98%) of the product using ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS) before proceeding.
Protocol 2: Crystallization
Obtaining diffraction-quality single crystals is often the most challenging step. For indole derivatives, which tend to form plate-like crystals, careful solvent selection is key.[13][14][15]
Solvent Screening: In separate small vials, dissolve ~5-10 mg of the purified compound in a minimum amount of various solvents (e.g., acetone, ethyl acetate, dichloromethane, methanol, chloroform).
Crystal Growth (Slow Evaporation): Cover the vials with a cap containing a few pinholes to allow for slow evaporation of the solvent over several days at room temperature.
Alternative (Vapor Diffusion): Alternatively, dissolve the compound in a good solvent (e.g., dichloromethane) and place the vial inside a larger, sealed chamber containing a poor solvent (e.g., hexanes). The vapor of the poor solvent will slowly diffuse into the solution, reducing the solubility of the compound and promoting crystallization.
Crystal Selection: Once crystals have formed, select a suitable single crystal (clear, well-defined facets, no visible cracks) under a microscope for mounting on the diffractometer.
Comparative Analysis: Interpreting the Crystallographic Data
Once a dataset is collected and the structure is solved and refined, the validation process begins. The primary output is a Crystallographic Information File (CIF), a standard format for storing structural data.[16][17] Below is a table comparing representative crystallographic data for our target compound with other published indole derivatives.
Space Group and Crystal System: The prevalence of the monoclinic system, particularly centrosymmetric groups like P2₁/n and P2₁/c, is common for such organic molecules as it allows for efficient packing.
R-factors and GooF: The R1 values for all three compounds are well below 0.05, and the Goodness-of-Fit is close to 1.0. This indicates a high-quality refinement where the structural model is in excellent agreement with the experimental data.[6]
Molecular Geometry: The crucial validation step is to analyze the molecular geometry. For our target compound, the dihedral angle between the indole ring plane and the phenyl ring of the tosyl group is a key parameter. A typical value is around 80-90°, as seen in related structures, indicating a near-perpendicular orientation.[5] This minimizes steric hindrance and is an electronically stable conformation. The vinyl group should be nearly coplanar with the indole ring to maximize conjugation. Any significant deviation from these expected geometries would be a major red flag requiring further investigation of the model.
Automated Validation with checkCIF: A Trustworthy System
The most critical step in ensuring trustworthiness is the use of the IUCr's checkCIF service.[7][8][11][18] This web-based tool automatically analyzes a CIF for completeness, quality, and consistency, generating a report with a series of ALERTS.[18][19]
Caption: The logic of the checkCIF validation and resolution process.
Responding to Common ALERTS:
ALERT A - Space group symbol does not match sym. ops. : This is a critical error. It often indicates that the wrong space group was chosen. The data must be re-processed and the structure re-solved in the correct, higher-symmetry space group suggested by PLATON.[7][19]
ALERT B - Atom C5 ADP max/min Ratio is High : This suggests that the thermal ellipsoid for atom C5 is highly anisotropic. It could indicate unresolved disorder or an incorrect atom type assignment. The electron density map for this atom must be carefully inspected.
ALERT C - Short Intermolecular Contact : This flags a non-bonded distance between two atoms that is shorter than the sum of their van der Waals radii. While it can indicate an error, it can also highlight a genuine and chemically interesting interaction, such as a C-H···π interaction, which is common in indole crystal packing.[13][20] This should be verified and, if correct, explained in the manuscript and commented on in the CIF.
A structure is considered fully validated only when all ALERT A and B level issues are resolved, and all ALERT C issues are checked and reasonably explained.
Conclusion
The X-ray crystallographic validation of 1-tosyl-5-vinyl-1H-indole derivatives is a rigorous, multi-step process that underpins their successful application in drug discovery. It requires more than just achieving low R-factors; it demands a holistic evaluation of the experimental data, the chemical reasonableness of the structural model, and a thorough, iterative refinement process. By integrating detailed experimental protocols with robust validation checks, including the indispensable checkCIF service, researchers can ensure the scientific integrity of their findings. This self-validating approach provides the high-quality, reliable structural data necessary to make informed decisions in the development of novel therapeutics.
References
Wlodawer, A., Dauter, Z., & Jaskolski, M. (2017). X-ray crystallography: Assessment and validation of protein-small molecule complexes for drug discovery. Expert Opinion on Drug Discovery, 12(1), 49-60. [Link]
Spek, A. L. (2009). Structure validation in chemical crystallography. Acta Crystallographica Section D: Biological Crystallography, 65(Pt 2), 148–155. [Link]
Zheng, S., et al. (2025). A Robust Crystal Structure Prediction Method to Support Small Molecule Drug Development with Large Scale Validation and Prospective Studies. ChemRxiv. [Link]
Spek, A. L. (2020). checkCIF validation ALERTS: what they mean and how to respond. Acta Crystallographica Section E: Crystallographic Communications, 76(1), 1-11. [Link]
International Union of Crystallography. (n.d.). Crystallographic Information Framework. IUCr. [Link]
Gražulis, S., et al. (2021). Validation of the Crystallography Open Database using the Crystallographic Information Framework. Journal of Applied Crystallography, 54(2), 661-672. [Link]
International Union of Crystallography. (2011). Publication standards for crystal structures. IUCr. [Link]
McMahon, B. (n.d.). Data Exchange, Quality Assurance and Integrated Data Publication (CIF and CheckCIF). IUCr. [Link]
Bruno, I. J., et al. (2012). Validating and Understanding Ring Conformations Using Small Molecule Crystallographic Data. Journal of Chemical Information and Modeling, 52(3), 738-746. [Link]
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Wang, Y., et al. (2015). X-ray Crystallography, DFT Calculations and Molecular Docking of Indole-Arylpiperazine Derivatives as α1A-Adrenoceptor Antagonists. Molecules, 20(11), 19699-19715. [Link]
Gražulis, S., et al. (2021). Validation of the Crystallography Open Database using the Crystallographic Information Framework. Journal of Applied Crystallography, 54(Pt 2), 661–672. [Link]
Helliwell, J. R., & McMahon, B. (2023). The interoperability of crystallographic data and databases. Journal of Applied Crystallography, 56(Pt 5), 1269–1273. [Link]
Spek, A. L. (2009). Structure validation in chemical crystallography. ResearchGate. [Link]
Gutierrez, R., et al. (2020). Structure and Morphology of Indole Analogue Crystals. ACS Omega, 5(28), 17141-17151. [Link]
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Al-Warhi, T., et al. (2023). Synthesis and X-ray Crystal Structure Analysis of Substituted 1,2,4-Triazolo [4',3':2,3]pyridazino[4,5-b]indole and Its Precursor. Molecules, 28(13), 5104. [Link]
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Silveira, G. P., Oliver, A. G., & Noll, B. C. (2013). 5-Benzyloxy-3-methyl-1-tosyl-1H-indole. Acta Crystallographica Section E: Crystallographic Communications, 69(Pt 6), o911. [Link]
Zhivkova, L. A., & Zlatkov, A. B. (2019). Spontaneous conversion of O-tosylates of 2-(piperazin-1-yl)ethanols into chlorides during classical tosylation procedure. Chemistry Central Journal, 13(1), 22. [Link]
Madhan, S., et al. (2016). The crystal structures and Hirshfeld surface analysis of three new bromo-substituted 3-methyl-1-(phenylsulfonyl)-1H-indole derivatives. Acta Crystallographica Section E: Crystallographic Communications, 72(Pt 6), 924-930. [Link]
Sharma, V., Brahmachari, G., & Gupta, V. K. (2021). Crystallographic structure, activity prediction, and hydrogen bonding analysis of some CSD-based 3,3'-bis-indole derivatives: A review. European Journal of Chemistry, 12(4), 493-501. [Link]
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Naveen, S., Prasad, J. S., & Anandakumar, C. S. (2007). Synthesis and crystal structure of 1-tosyl-1H-[6][7][18]-triazole. Analytical Sciences, 23(1), x181-x182. [Link]
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Author: BenchChem Technical Support Team. Date: April 2026
Comprehensive Safety and Disposal Guide: 1-Tosyl-5-vinyl-1H-indole
Executive Summary
1-Tosyl-5-vinyl-1H-indole (CAS: 112970-69-1) is an advanced functionalized heterocycle widely utilized in complex organic synthesis, most notably serving as a versatile building block in the zirconium-catalyzed assembly of 1,1,1-triborylalkanes[1]. While highly valuable for cross-coupling and hydroboration, its dual functionality—a reactive vinyl group and a tosyl-protected indole—presents specific handling and environmental challenges. This guide provides a self-validating framework for the safe handling, reaction quenching, and regulatory-compliant disposal of this compound, ensuring laboratory operations align with OSHA and EPA standards.
Mechanistic Toxicology & Hazard Profiling
Understanding the molecular structure of 1-Tosyl-5-vinyl-1H-indole is critical for predicting its hazard profile. The presence of the p-toluenesulfonyl (tosyl) group introduces a high mass fraction of sulfur, while the indole core contributes nitrogen. Upon combustion during disposal, these heteroatoms generate acidic sulfur oxides (SOx) and nitrogen oxides (NOx)[2]. Furthermore, the compound acts as a localized irritant to mucous membranes.
Table 1: Chemical Properties & Hazard Data
Property / Hazard
Value / Classification
Mechanistic Implication & Causality
CAS Number
112970-69-1
Unique identifier for SDS tracking and inventory management.
Molecular Formula
C17H15NO2S
High carbon/sulfur/nitrogen ratio dictates specialized incineration needs.
Physical State
Solid (Powder/Crystalline)
Prone to aerosolization; requires static-free handling to prevent inhalation.
Skin/Eye Irritation
Category 2 (H315, H319)
Lipophilic tosyl group facilitates dermal penetration, causing localized inflammation.
Combustion Byproducts
SO2, SO3, NO, NO2
Mandates disposal at facilities equipped with alkaline scrubbers[2].
Operational Safety & Handling Protocols
To comply with the OSHA Laboratory Standard (29 CFR 1910.1450)[3], all manipulations of 1-Tosyl-5-vinyl-1H-indole must occur under controlled conditions to minimize exposure.
Engineering Controls: Always handle the dry powder within a certified Class II biological safety cabinet or a chemical fume hood with a minimum face velocity of 100 fpm[3].
Static Mitigation: Use grounded, anti-static spatulas. Causality: Organic powders can accumulate static charge during transfer. A static discharge can aerosolize the powder, bypassing standard respiratory protections and contaminating the workspace.
PPE Requirements: Nitrile gloves (double-gloving recommended for prolonged handling), safety goggles, and a flame-resistant lab coat.
Experimental Protocol: Post-Reaction Quenching and Waste Consolidation
When utilizing 1-Tosyl-5-vinyl-1H-indole in catalytic workflows (e.g., triboration with HBpin[1]), the reaction mixture cannot be directly transferred to a waste drum. Unreacted boranes or active metal catalysts will react exothermically with ambient moisture or incompatible waste streams.
Step-by-Step Quenching Methodology:
Thermal Equilibration: Cool the reaction vessel to 0°C using an ice-water bath. Causality: Lowering the kinetic energy prevents thermal runaway during the exothermic quenching process.
Catalyst/Reagent Quenching: Slowly add a weak proton source (e.g., methanol or formic acid) dropwise under an argon atmosphere[1]. Wait for hydrogen gas evolution to cease. Self-Validation: The cessation of bubbling confirms the complete deactivation of residual hydrides (e.g., Cp2ZrHCl or HBpin).
Aqueous Wash: Dilute the mixture with deionized water and transfer to a separatory funnel.
Phase Separation: Extract the organic layer containing the unreacted 1-Tosyl-5-vinyl-1H-indole and its derivatives.
pH Verification: Test the aqueous layer with pH paper. Self-Validation: Ensure the pH is between 6 and 8 before designating it as aqueous waste. Highly acidic or basic waste can compromise the integrity of standard polyethylene waste drums.
Waste Segregation & Disposal Workflows
Proper waste segregation prevents dangerous cross-contamination and ensures compliance with EPA Resource Conservation and Recovery Act (RCRA) guidelines[4]. Because 1-Tosyl-5-vinyl-1H-indole contains sulfur and nitrogen, its organic waste stream must be carefully managed.
Logic tree for 1-Tosyl-5-vinyl-1H-indole waste segregation based on solvent and physical state.
Halogenated vs. Non-Halogenated Streams: If the compound is dissolved in halogenated solvents (e.g., dichloromethane), the entire mixture must be classified under the EPA F002 waste code[4]. If dissolved in toluene or ethyl acetate, it is routed to non-halogenated organic waste.
Incineration Logistics: The waste must be manifested for high-temperature incineration at a commercial facility equipped with alkaline scrubbers. Causality: The scrubbers neutralize the SO2 and NOx gases produced by the combustion of the tosyl and indole groups, preventing environmental acidification[2].
Spill Response & Decontamination
In the event of a solid spill of 1-Tosyl-5-vinyl-1H-indole:
Isolate & Ventilate: Evacuate non-essential personnel and ensure the fume hood or room ventilation is operating at maximum capacity.
Moisture Suppression: Do not dry-sweep. Spray the powder lightly with a compatible solvent (e.g., isopropanol) to dampen it. Causality: Dampening the powder eliminates aerosolization, preventing inhalation exposure during cleanup.
Mechanical Collection: Use a disposable plastic scoop to collect the dampened solid and place it into a sealable hazardous waste bag.
Chemical Decontamination: Wipe the affected surface with acetone-soaked absorbent pads to dissolve and remove any residual organic film, followed by a final wash with mild soapy water.
References
Zr-Catalyzed Assembly of 1,1,1-Triborylalkanes from Alkenes and HBpin
Source: Journal of the American Chemical Society (ACS Publications)
URL:[Link]
OSHA Laboratory Standard 29 CFR 1910.1450
Source: Occupational Safety and Health Administration (OSHA)
URL:[Link]
F List - Hazardous Wastes From Non-Specific Sources
Source: U.S. Environmental Protection Agency (EPA)
URL:[Link]
